Cas no 885520-56-9 (4-bromo-6-methyl-1,2-dihydroindazol-3-one)

4-bromo-6-methyl-1,2-dihydroindazol-3-one structure
885520-56-9 structure
Product Name:4-bromo-6-methyl-1,2-dihydroindazol-3-one
CAS No:885520-56-9
MF:C8H7BrN2O
MW:227.057980775833
CID:1928098
PubChem ID:24728168
Update Time:2025-04-21

4-bromo-6-methyl-1,2-dihydroindazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-6-methyl-1,2-dihydroindazol-3-one
    • 4-BROMO-3-HYDROXY-6-METHYL (1H)INDAZOLE
    • 4-BROMO-6-METHYL-1H-INDAZOL-3-OL
    • 4-Bromo-6-methyl-1,2-dihydro-3H-indazol-3-one
    • 885520-56-9
    • DTXSID50646230
    • Inchi: 1S/C8H7BrN2O/c1-4-2-5(9)7-6(3-4)10-11-8(7)12/h2-3H,1H3,(H2,10,11,12)
    • InChI Key: ZELKMMTZKCAEGZ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C)=CC2=C1C(NN2)=O

Computed Properties

  • Exact Mass: 225.97418Da
  • Monoisotopic Mass: 225.97418Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 41.1Ų
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